Cetocycline
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Overview
Description
Cetocycline is a natural product found in Amycolatopsis sulphurea with data available.
Scientific Research Applications
Antimicrobial Activity and Bacterial Uptake
Cetocycline, a tetracycline analog, has demonstrated significant antimicrobial activity. It is notably more active against various clinical isolates of aerobic gram-negative bacilli compared to tetracycline. However, its activity against staphylococci is less, and it shows no activity against Pseudomonas. This compound is bactericidal against susceptible enteric gram-negative bacteria at concentrations slightly higher than the minimal inhibiting concentrations. This drug is characterized by high lipid solubility, substantial serum binding (over 80%), and is more avidly taken up by susceptible bacteria than tetracycline. Interestingly, a direct correlation between drug uptake and susceptibility of bacteria was not consistently observed (Proctor, Craig, & Kunin, 1978).
Biosynthesis of this compound
This compound is recognized for its unique structural features and biological properties, sparking interest in its biosynthesis. The biosynthetic origin of tetracyclines, to which this compound belongs, has been extensively studied, showing an overall polyketide origin. However, the specific origins of individual carbon atoms in this compound have not been fully established through direct experimentation. The biosynthesis of this compound remains an area of ongoing research, with its unique "starter" unit presenting a challenge in understanding its biosynthetic pathways (Mitscher et al., 1983).
Minocycline and Tetracyclines: Broader Applications
While not directly about this compound, research on minocycline, a semi-synthetic tetracycline, reveals the broad spectrum of applications for tetracyclines. Minocycline has been used for acne vulgaris and some sexually transmitted diseases. Recent findings suggest tetracyclines have several biological actions beyond their antimicrobial activity, including anti-inflammatory, anti-apoptotic activities, and the inhibition of proteolysis, angiogenesis, and tumor metastasis. These findings underscore the potential of tetracyclines, including this compound, in treating various diseases with an inflammatory basis, such as dermatitis, periodontitis, atherosclerosis, and autoimmune disorders (Garrido-Mesa, Zarzuelo, & Gálvez, 2013).
properties
CAS RN |
29144-42-1 |
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Molecular Formula |
C22H21NO7 |
Molecular Weight |
411.4 g/mol |
IUPAC Name |
(1R,4aR,12aS)-3-acetyl-1-amino-4,4a,6,7-tetrahydroxy-8,11-dimethyl-12,12a-dihydro-1H-tetracene-2,5-dione |
InChI |
InChI=1S/C22H21NO7/c1-7-4-5-10-8(2)11-6-12-16(23)19(27)13(9(3)24)20(28)22(12,30)21(29)15(11)18(26)14(10)17(7)25/h4-5,12,16,25-26,28,30H,6,23H2,1-3H3/t12-,16+,22+/m0/s1 |
InChI Key |
LUYXWZOOMKBUMB-ONJZCGHCSA-N |
Isomeric SMILES |
CC1=C(C2=C(C3=C(C[C@H]4[C@H](C(=O)C(=C([C@]4(C3=O)O)O)C(=O)C)N)C(=C2C=C1)C)O)O |
SMILES |
CC1=C(C2=C(C3=C(CC4C(C(=O)C(=C(C4(C3=O)O)O)C(=O)C)N)C(=C2C=C1)C)O)O |
Canonical SMILES |
CC1=C(C2=C(C3=C(CC4C(C(=O)C(=C(C4(C3=O)O)O)C(=O)C)N)C(=C2C=C1)C)O)O |
synonyms |
Abbott 40728 cetocycline cetotetrine chelocardin chelocardin, (4alpha,4abeta,12abeta)-isomer chelocardin, hydrochloride, (4R-(4alpha,4abeta,12abeta))-isomer chelocardin, monosodium salt, (4R-(4alpha,4abeta,12abeta))-isome |
Origin of Product |
United States |
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